Cas no 332066-58-7 (ethyl 3-ethoxy-1H-pyrazole-4-carboxylate)
ethyl 3-ethoxy-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, 3-ethoxy-, ethyl ester
- 3-ethoxy-1H-pyrazole-4-carboxylic acid ethyl ester
- ethyl 3-ethoxy-1H-pyrazole-4-carboxylate
- ethyl 5-ethoxy-1H-pyrazole-4-carboxylate
- A1-51019
- EN300-8115396
- 332066-58-7
- SCHEMBL3261638
- CS-0451196
- G73694
- DA-34088
- VGNILMJYXLNLKI-UHFFFAOYSA-N
-
- MDL: MFCD13689108
- Inchi: 1S/C8H12N2O3/c1-3-12-7-6(5-9-10-7)8(11)13-4-2/h5H,3-4H2,1-2H3,(H,9,10)
- InChI Key: VGNILMJYXLNLKI-UHFFFAOYSA-N
- SMILES: O(CC)C1=C(C(=O)OCC)C=NN1
Computed Properties
- Exact Mass: 184.08500
- Monoisotopic Mass: 184.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.2A^2
- XLogP3: 1.1
Experimental Properties
- PSA: 64.21000
- LogP: 0.98510
ethyl 3-ethoxy-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28354094-0.05g |
ethyl 3-ethoxy-1H-pyrazole-4-carboxylate |
332066-58-7 | 0.05g |
$732.0 | 2023-09-02 | ||
| Enamine | EN300-28354094-0.1g |
ethyl 3-ethoxy-1H-pyrazole-4-carboxylate |
332066-58-7 | 0.1g |
$767.0 | 2023-09-02 | ||
| Enamine | EN300-28354094-0.25g |
ethyl 3-ethoxy-1H-pyrazole-4-carboxylate |
332066-58-7 | 0.25g |
$801.0 | 2023-09-02 | ||
| Enamine | EN300-28354094-0.5g |
ethyl 3-ethoxy-1H-pyrazole-4-carboxylate |
332066-58-7 | 0.5g |
$836.0 | 2023-09-02 | ||
| Enamine | EN300-28354094-1g |
ethyl 3-ethoxy-1H-pyrazole-4-carboxylate |
332066-58-7 | 1g |
$871.0 | 2023-09-02 | ||
| Enamine | EN300-28354094-2.5g |
ethyl 3-ethoxy-1H-pyrazole-4-carboxylate |
332066-58-7 | 2.5g |
$1707.0 | 2023-09-02 | ||
| Enamine | EN300-28354094-5g |
ethyl 3-ethoxy-1H-pyrazole-4-carboxylate |
332066-58-7 | 5g |
$2525.0 | 2023-09-02 | ||
| Enamine | EN300-28354094-10g |
ethyl 3-ethoxy-1H-pyrazole-4-carboxylate |
332066-58-7 | 10g |
$3746.0 | 2023-09-02 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1273-100MG |
ethyl 3-ethoxy-1H-pyrazole-4-carboxylate |
332066-58-7 | 95% | 100MG |
¥ 1,023.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1273-250MG |
ethyl 3-ethoxy-1H-pyrazole-4-carboxylate |
332066-58-7 | 95% | 250MG |
¥ 1,636.00 | 2023-04-13 |
ethyl 3-ethoxy-1H-pyrazole-4-carboxylate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on ethyl 3-ethoxy-1H-pyrazole-4-carboxylate
Comprehensive Guide to Ethyl 3-Ethoxy-1H-Pyrazole-4-Carboxylate (CAS No. 332066-58-7): Properties, Applications, and Industry Insights
Ethyl 3-ethoxy-1H-pyrazole-4-carboxylate (CAS No. 332066-58-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its versatile pyrazole backbone. This ester derivative features a unique combination of ethoxy and carboxylate functional groups, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular structure (C8H12N2O3) offers excellent solubility in common organic solvents, a critical factor for high-yield reactions in modern drug discovery pipelines.
Recent trends in heterocyclic chemistry highlight the growing demand for ethyl 3-ethoxy-1H-pyrazole-4-carboxylate as a building block for crop protection agents and kinase inhibitors. Analytical studies confirm its stability under ambient conditions, with a melting point range of 78-82°C and purity levels exceeding 98% in commercial batches. Researchers particularly value its compatibility with cross-coupling reactions, a hot topic in green chemistry forums discussing atom-efficient methodologies.
The compound's structure-activity relationship (SAR) potential makes it a frequent subject in medicinal chemistry publications. Patent analyses reveal its incorporation in novel anti-inflammatory formulations, aligning with current healthcare focus on targeted therapeutics. When handling CAS 332066-58-7, standard laboratory precautions are recommended, though it doesn't exhibit the extreme hazards associated with more reactive intermediates.
From a commercial perspective, ethyl 3-ethoxy-1H-pyrazole carboxylate demonstrates excellent batch-to-batch consistency, a key concern for manufacturers addressing supply chain optimization challenges. Chromatographic data shows characteristic retention times at 4.2 minutes (reverse-phase HPLC), aiding quality control protocols. The compound's hydrogen bonding capacity enables diverse molecular interactions, explaining its utility in developing biodegradable materials – a trending sector in circular economy initiatives.
Innovative applications include its use as a precursor for fluorescence probes in cellular imaging, capitalizing on the pyrazole ring's electron-rich properties. Thermal gravimetric analysis (TGA) indicates decomposition above 210°C, suggesting suitability for high-temperature processes in material science. The ethoxy-carboxylate moiety's rotational freedom enables conformational adaptability in host-guest chemistry systems.
Environmental profiling of 332066-58-7 reveals moderate biodegradability (OECD 301D), with photolysis studies showing half-life of 48 hours in aqueous solutions. These characteristics position it favorably compared to persistent organic pollutants, addressing growing ESG compliance requirements in chemical industries. Recent process chemistry advancements have achieved 85% atom economy in its production, responding to demands for sustainable synthesis routes.
The global market for pyrazole derivatives like ethyl 3-ethoxy-1H-pyrazole-4-carboxylate is projected to grow at 6.2% CAGR through 2030, driven by expanding precision agriculture and personalized medicine sectors. Analytical techniques including LC-MS and NMR spectroscopy consistently verify its structural integrity, with characteristic 1H NMR signals at δ 1.35 (t, 3H), 4.30 (q, 2H), and 6.85 (s, 1H).
Emerging research explores its potential in energy storage materials, particularly as a redox-active component in organic batteries. The compound's electron-withdrawing and electron-donating groups create unique charge distribution patterns, a property investigated in molecular electronics applications. These developments align with increasing searches for alternative energy materials across scientific databases.
Quality specifications for CAS 332066-58-7 typically require ≤0.5% residual solvents (GC analysis) and ≤1.0% total impurities (HPLC area percentage). Its crystallinity properties make it suitable for X-ray diffraction studies, contributing to structure-based drug design – one of the most searched topics in computational chemistry platforms. The compound's logP value of 1.2 indicates balanced hydrophilicity/lipophilicity for bioavailability optimization.
Industrial scale-up considerations highlight the compound's process safety advantages, with no exothermic risks below 150°C. This thermal profile supports its adoption in continuous flow chemistry systems, a major trend in pharmaceutical manufacturing innovation. Regulatory databases confirm its absence from restricted substance lists, facilitating global trade compliance.
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